Cas no 133120-16-8 (5-chloro-3-fluoropyridine-2-sulfonamide)

• Product Name: 5-chloro-3-fluoropyridine-2-sulfonamide
• CAS No: 133120-16-8
• MF: C₅H₄ClFN₂O₂S
• MW: 210.613862037659
• MDL: MFCD23755106
• CID: 3275085
• PubChem ID: 79734449
• Update Time: 2025-11-02

5-chloro-3-fluoropyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-PYRIDINESULFONAMIDE, 5-CHLORO-3-FLUORO-
• 5-chloro-3-fluoropyridine-2-sulfonamide
• EN300-279044
• AKOS018292055
• 133120-16-8

• MDL： MFCD23755106
• Inchi： 1S/C5H4ClFN2O2S/c6-3-1-4(7)5(9-2-3)12(8,10)11/h1-2H,(H2,8,10,11)
• InChI Key： AYFCTHRAACTIEQ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)F)S(N)(=O)=O

Computed Properties

• Exact Mass: 209.9666044Da
• Monoisotopic Mass: 209.9666044Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 5-chloro-3-fluoropyridine-2-sulfonamide

Recent Advances in the Study of 5-Chloro-3-fluoropyridine-2-sulfonamide (CAS: 133120-16-8)

5-Chloro-3-fluoropyridine-2-sulfonamide (CAS: 133120-16-8) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, particularly in the context of enzyme inhibition and antimicrobial activity. This research brief aims to summarize the latest findings related to this compound and its implications for the pharmaceutical industry.

The synthesis of 5-chloro-3-fluoropyridine-2-sulfonamide has been optimized in recent years, with researchers developing more efficient and scalable methods. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel one-pot synthesis approach that significantly improved yield and purity. This method involves the reaction of 5-chloro-3-fluoropyridine with sulfonyl chloride under controlled conditions, followed by amidation. The study also highlighted the compound's stability under various pH conditions, making it a promising candidate for further pharmaceutical development.

In terms of biological activity, 5-chloro-3-fluoropyridine-2-sulfonamide has demonstrated potent inhibitory effects against carbonic anhydrase isoforms, particularly CA IX and CA XII, which are overexpressed in certain cancers. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited nanomolar affinity for these isoforms, suggesting its potential as a targeted therapy for hypoxic tumors. Additionally, the compound's selectivity for tumor-associated isoforms over ubiquitous isoforms (e.g., CA I and II) reduces the likelihood of off-target effects, a critical consideration in anticancer drug design.

Beyond its anticancer potential, 5-chloro-3-fluoropyridine-2-sulfonamide has also shown promise as an antimicrobial agent. A 2023 preprint on ChemRxiv described its efficacy against drug-resistant strains of Staphylococcus aureus and Escherichia coli. The study proposed that the compound's mechanism of action involves disruption of bacterial folate biosynthesis, a pathway targeted by other sulfonamide antibiotics. However, unlike traditional sulfonamides, this derivative appears to bypass common resistance mechanisms, offering a potential solution to the growing problem of antibiotic resistance.

Structural-activity relationship (SAR) studies have further elucidated the importance of the chloro and fluoro substituents on the pyridine ring. Computational modeling and X-ray crystallography data, published in a 2023 issue of ACS Chemical Biology, revealed that these substituents optimize the compound's binding affinity to target proteins while maintaining favorable pharmacokinetic properties. The sulfonamide group, in particular, was found to form critical hydrogen bonds with active-site residues, explaining the compound's high specificity.

Despite these promising findings, challenges remain in the development of 5-chloro-3-fluoropyridine-2-sulfonamide as a therapeutic agent. Recent toxicity studies, such as those reported in the 2023 European Journal of Pharmaceutical Sciences, indicate that while the compound has a favorable safety profile in vitro, further in vivo studies are needed to assess its long-term effects. Additionally, formulation strategies to improve its aqueous solubility are under investigation, as this property currently limits its bioavailability.

In conclusion, 5-chloro-3-fluoropyridine-2-sulfonamide (CAS: 133120-16-8) represents a versatile scaffold with applications in oncology and infectious disease treatment. Its unique structural features and potent biological activity make it a compelling subject for ongoing research. Future studies will likely focus on optimizing its drug-like properties and advancing it through preclinical development. The compound's progress exemplifies the continued importance of sulfonamide chemistry in addressing unmet medical needs.